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Compound of Interest

Compound Name:
5-(2-Bromoethoxy)-2,3-dihydro-

1,4-benzodioxine

Cat. No.: B158300 Get Quote

An In-depth Technical Guide to 5-(2-Bromoethoxy)-2,3-dihydro-1,4-benzodioxine: Safety,

Handling, and Synthetic Precursor Applications

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides comprehensive safety information, handling protocols, and an

overview of the role of 5-(2-Bromoethoxy)-2,3-dihydro-1,4-benzodioxine as a chemical

intermediate in research and drug development.

Chemical and Physical Properties
5-(2-Bromoethoxy)-2,3-dihydro-1,4-benzodioxine is a substituted aromatic ether. Its physical

and chemical properties are summarized below.
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Property Value Source

CAS Number 1710-62-9 [1][2]

Molecular Formula C10H11BrO3 [2][3]

Molecular Weight 259.1 g/mol [2][4]

Melting Point 85°C [2]

Boiling Point 325.1 ± 42.0 °C (Predicted) [2]

Density 1.506 ± 0.06 g/cm3 (Predicted) [2]

Safety and Handling
This compound is classified as an irritant and requires careful handling to avoid exposure.[2]

Hazard Identification and Precautionary Statements
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Hazard Statement GHS Classification Precautionary Measures

H315: Causes skin irritation Skin corrosion/irritation

P264: Wash face, hands and

any exposed skin thoroughly

after handling.[5] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[6]

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

H335: May cause respiratory

irritation

Specific target organ toxicity,

single exposure

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[2] P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing.[6]

Emergency Procedures
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Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[5]

Skin Contact

Wash the affected area immediately with plenty

of soap and water. If skin irritation persists, seek

medical advice.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing and seek immediate

medical attention.[5]

Ingestion

Do NOT induce vomiting. Call a poison control

center or doctor immediately for treatment

advice.[5]

Storage and Disposal
The compound should be stored in a locked, well-ventilated area in a tightly closed container.

[5] Disposal should be in accordance with local, state, and federal regulations, typically through

an approved waste disposal plant.[6]

Fire and Spill Management
For firefighting, use carbon dioxide (CO2) or powder extinguishers.[5] Firefighters should wear

self-contained breathing apparatus.[5] In the event of a spill, use inert absorbent material for

containment and clean-up.[5] Ensure adequate ventilation during the clean-up process.[5]

Role in Synthetic Chemistry
While specific experimental protocols for 5-(2-Bromoethoxy)-2,3-dihydro-1,4-benzodioxine
are not extensively detailed in the literature, its structural motif is common in medicinal

chemistry. The 2,3-dihydro-1,4-benzodioxine core is a key pharmacophore in various

biologically active compounds, including inhibitors of Poly(ADP-ribose)polymerase 1 (PARP1),

an important target in cancer therapy.[7]
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General Synthetic Workflow
The synthesis of derivatives of 2,3-dihydro-1,4-benzodioxine often involves the reaction of a

catechol (1,2-dihydroxybenzene) with a suitable dielectrophile. A generalized workflow for the

synthesis of related structures is presented below.

General Synthetic Workflow for Benzodioxane Derivatives

Starting Material
(e.g., Substituted Catechol)

Cyclization Reaction

Reagent
(e.g., 1,2-Dibromoethane)

Reaction Conditions
(e.g., K2CO3, DMF, Reflux)

Purification
(e.g., Chromatography)

Characterization
(e.g., NMR, MS)

Final Product
(Substituted Benzodioxane)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2,3-dihydro-1,4-benzodioxane derivatives.

Conceptual Role in Drug Development
Derivatives of 2,3-dihydro-1,4-benzodioxine have been investigated as PARP1 inhibitors.[7]

PARP1 is a key enzyme in the base excision repair (BER) pathway for single-strand DNA

breaks. Inhibiting PARP1 in cancer cells, particularly those with existing DNA repair defects

(like BRCA mutations), can lead to cell death.
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Conceptual Pathway: PARP1 Inhibition in DNA Repair

Normal Cell Cancer Cell with PARP1 Inhibitor

DNA Single-Strand Break

PARP1 Activation

Base Excision Repair (BER)

DNA Repair and Cell Survival

DNA Single-Strand Break

PARP1

Inhibition of BER

PARP1 Inhibitor
(e.g., Benzodioxane Derivative)

Accumulation of DNA Damage

Cell Death (Apoptosis)

Click to download full resolution via product page

Caption: The role of PARP1 inhibitors in disrupting DNA repair in cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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